Cas no 52089-59-5 (Cyclododecene, 1-nitro-)
Cyclododecene, 1-nitro- structure
Product Name:Cyclododecene, 1-nitro-
CAS No:52089-59-5
MF:C12H21NO2
MW:211.30064368248
CID:360679
PubChem ID:54176808
Update Time:2025-04-19
Cyclododecene, 1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Cyclododecene, 1-nitro-
- 1-nitrocyclododecene
- DTXSID80709544
- 1-Nitrocyclododec-1-ene
- 52089-59-5
-
- Inchi: 1S/C12H21NO2/c14-13(15)12-10-8-6-4-2-1-3-5-7-9-11-12/h10H,1-9,11H2
- InChI Key: OYYWTMHRRDZJRF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CCCCCCCCCCC1)=O
Computed Properties
- Exact Mass: 211.15733
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Cyclododecene, 1-nitro- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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